2-(1,3-dioxooctahydro-2H-isoindol-2-yl)-N-[2-(4-methoxyphenyl)-4-oxoquinazolin-3(4H)-yl]acetamide

• Molecular Formula: C25H24N4O5
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)-N-[2-(4-methoxyphenyl)-4-oxoquinazolin-3-yl]acetamide
• InChI: InChI=1S/C25H24N4O5/c1-34-16-12-10-15(11-13-16)22-26-20-9-5-4-8-19(20)25(33)29(22)27-21(30)14-28-23(31)17-6-2-3-7-18(17)24(28)32/h4-5,8-13,17-18H,2-3,6-7,14H2,1H3,(H,27,30)
• InChI Key: QANWBKGCGYSKST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)N2NC(=O)CN4C(=O)C5CCCCC5C4=O

Description

This compound is a hybrid molecule combining a hexahydroisoindole-1,3-dione (a saturated phthalimide analog) and a 4-oxoquinazolin-3(4H)-yl acetamide scaffold. Its synthesis typically involves reacting hexahydrophthalic anhydride with hydrazide derivatives, followed by coupling to the quinazolinone moiety . Structural elucidation via NMR and IR confirms the presence of key functional groups, including the dioxoisoindole carbonyls and the quinazolinone ring system .

Comparison with Similar Compounds

Key Observations :

• Antioxidant Activity : The target compound outperforms 1a in DPPH assays due to the electron-donating 4-methoxyphenyl group, which enhances radical scavenging .
• Anti-TB Activity : Chloro and methyl substituents (e.g., 6-chloro-2-methyl derivative) improve InhA inhibition, suggesting halogenation boosts antibacterial effects .
• Anticancer Activity : Styryl-substituted analogs (e.g., 11o) exhibit cytotoxicity but lack CNS permeability due to bulky substituents .

Analogues with Alternative Heterocyclic Cores

Key Observations :

• Synthetic Efficiency : Thiophene-containing analogs (1b) achieve higher yields (75%) compared to the target compound (60–70%), likely due to simpler coupling reactions .
• Target Specificity : The hexahydroisoindole core in the target compound improves BBB permeability over aromatic phthalimide analogs, making it suitable for CNS-targeted therapies .

Mechanistic and Functional Insights

• Anti-Inflammatory Potential: Analogous compounds (e.g., N-(1,3-dioxoisoindolin-2-yl)-2-((4-oxo-3-phenylquinazolin-2-yl)thio)acetamide) show COX-2 modulation, implying the target compound may share this pathway .
• ADME Profile : Unlike styryl-substituted derivatives (e.g., 11o), the target compound’s hexahydroisoindole core enhances CNS permeability, a critical advantage for neuroactive agents .